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Compound of Interest

(4-Hydroxyphenyl)(oxo)acetyl
Compound Name:

chloride
CAS No.: 75244-66-5
Cat. No.: B13959244

Get Quote

Executive Summary & Compound Profile
(4-Hydroxyphenyl)(oxo)acetyl chloride (CAS: 75244-66-5) is a highly reactive

-keto acid chloride intermediate. Unlike standard acyl chlorides, this compound possesses a
bifunctional nature: it contains a nucleophilic phenolic hydroxyl group (

) and an electrophilic acid chloride group (

).

Critical Insight: This dual functionality creates an inherent pathway for intermolecular self-
condensation (polymerization). While the compound can be generated, it is thermodynamically
predisposed to form polyesters or dimers, particularly in concentrated solutions or the solid
state. Consequently, isolation is strongly discouraged for most applications. The "Best Practice"
standard is in situ generation or the use of a phenol-protected precursor.
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Property Data

IUPAC Name 2-(4-Hydroxyphenyl)-2-oxoacetyl chloride

Molecular Formula

Molecular Weight 184.58 g/mol

Physical State Viscous oil or low-melting solid (highly unstable)

Reacts violently with water/alcohols; soluble in

Solubility
DCM, THF, Toluene

Primary Hazard Corrosive, Lachrymator, Moisture Sensitive

Stability Analysis & Degradation Mechanisms
Intermolecular Self-Condensation (The Primary Risk)

The most significant stability threat is not hydrolysis, but self-polymerization. The phenolic
oxygen of one molecule attacks the acyl chloride carbonyl of another, releasing HCl and
forming a polyester linkage. This reaction accelerates under:

» Basic conditions: Even weak bases (or traces of moisture) deprotonate the phenol, making it
a potent phenoxide nucleophile.

¢ High Concentration: Neat oil or concentrated solutions increase collision frequency.

o Room Temperature: Thermal energy overcomes the activation barrier for condensation.

Hydrolytic Instability

Like all

-keto acid chlorides, the electron-withdrawing effect of the adjacent ketone makes the acyl
chloride carbonyl highly electrophilic.

o Mechanism: Rapid attack by water yields 4-hydroxyphenylglyoxylic acid and HCI.

 Visual Indicator: Fuming (white mist) upon exposure to air indicates HCI release and active
degradation.
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Decarbonylation

At elevated temperatures (

)

-keto acid chlorides can extrude carbon monoxide (

) to form the corresponding benzoyl chloride derivative. This is catalyzed by transition metals or

Lewis acids often used in synthesis.

Self-Condensation
(Fast in conc. solution

Polyester (Tarry Residue)

Hydrolysis
(+ H20)
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————————— 4-Hydroxybenzoyl chloride + CO
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(4-Hydroxyphenyl)(oxo)acetyl chloride - 4-Hydroxyphenylglyoxylic Acid

Figure 1: Primary degradation pathways. Self-condensation is the dominant mode of failure in
anhydrous storage.

Storage Protocols

Due to the risks outlined above, long-term storage of the free phenol form is not recommended.
If storage is unavoidable, the following strict conditions apply.

The "Zero-Tolerance" Storage Standard

o Atmosphere: Strictly inert (Argon or Nitrogen). Use a glovebox or Schlenk storage tube with
a high-vacuum PTFE valve (Young's tap).

o Temperature:-20°C or lower. Low temperature kinetically inhibits the self-condensation
reaction.
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e Physical Form: Store as a frozen solution in a non-nucleophilic solvent (e.g.,

or Toluene) rather than a neat solid. Dilution reduces intermolecular collisions.

o Container: Amber glass (to prevent photochemical radical formation) with a PTFE-lined
septum. Do not use standard rubber septa, as HCI vapors will degrade them.

Recommended Alternative: Store the Precursor

Store the stable precursor, 4-hydroxyphenylglyoxylic acid, or a protected variant (e.g., 4-
acetoxyphenylglyoxylic acid). Convert to the chloride only immediately before use.

Experimental Protocols
Protocol A: In Situ Generation (Recommended)

Use this method for direct coupling with amines or alcohols.
Reagents:

o 4-Hydroxyphenylglyoxylic acid (1.0 eq)

e Thionyl chloride (

) (1.5 eq) or Oxalyl chloride (

) (1.2 eq)

o Catalytic DMF (1-2 drops)

e Solvent: Dry Dichloromethane (DCM) or Toluene.
Step-by-Step:

e Suspension: Suspend the acid in dry DCM under Argon at 0°C.
 Activation: Add

dropwise. Add catalytic DMF.[1]

e Reaction: Allow to warm to Room Temperature (RT). Stir for 1-2 hours. Evolution of gas (
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) indicates reaction progress.
o Note: Do not reflux unless necessary, to avoid decarbonylation.

o Evaporation (Critical): Remove solvent and excess

under high vacuum at <30°C.

o Usage: Redissolve the resulting residue immediately in fresh dry solvent and cannulate into
the nucleophile solution. Do not store the residue.

Protocol B: The "Protection Strategy" (High Purity)

Use this method if the final product requires purification or if the reaction is slow.

Protection: Acetylate the phenol using Acetic Anhydride/Pyridine to form 4-
acetoxyphenylglyoxylic acid. This molecule is stable.

o Chlorination: Convert the protected acid to 4-acetoxyphenylglyoxylyl chloride using standard

reflux. This acid chloride is stable and can be distilled or stored.

e Coupling: React with your target nucleophile.

o Deprotection: Remove the acetyl group (e.g., using mild base or enzymatic hydrolysis) to
reveal the phenol.
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Figure 2: Decision tree for selecting the correct synthesis workflow. Method B is preferred for
scalability.

Quality Control & Self-Validation

To verify the quality of the generated acid chloride without isolating it:

¢ The Methanol Quench Test: Take a 50
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aliquot of the reaction mixture. Quench into 500
of dry methanol.

¢ Analysis: Run TLC or LC-MS.

o Success: You should see a clean conversion to the methyl ester (Methyl 4-
hydroxyphenylglyoxylate).

o Failure: Presence of starting acid indicates incomplete activation. Multiple spots indicate
polymerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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